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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294

For researchers and professionals in drug development, the proper handling and disposal of
chemical waste are paramount to ensuring laboratory safety and environmental compliance.
This guide provides detailed procedures for the safe disposal of chromic sulfate
pentadecahydrate, a compound commonly used in various industrial and laboratory
applications. Adherence to these protocols is essential to mitigate risks and maintain a safe
working environment.

Essential Safety and Handling Precautions

Chromic sulfate pentadecahydrate is a hazardous substance that can cause irritation to the
eyes, skin, and respiratory tract, and may lead to an allergic skin reaction upon re-exposure.[1]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this chemical. This includes protective gloves, eye and face protection, and a
NIOSH/MSHA or European Standard EN 149 approved respirator if dust is generated.[2][3]
Facilities should be equipped with an eyewash station and a safety shower in case of
accidental exposure.[1]

Quantitative Data Summary

The following table summarizes the key quantitative and identifying information for chromic
sulfate.
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Property Data

CAS Number 10101-53-8 (Anhydrous)[4][5]

10031-37-5 (Pentadecahydrate)[4][5]

Appearance Dark green to violet crystalline solid[1][4]

NFPA Rating (estimated) Health: 1, Flammability: O, Instability: O[1]

Step-by-Step Disposal Protocol

The disposal of chromic sulfate pentadecahydrate must be handled as hazardous waste.
The following steps outline the correct procedure for managing spills and disposing of the
chemical.

Spill Management

In the event of a spill, immediate action is necessary to contain the substance and prevent

exposure.

o Evacuate the Area: Non-essential personnel should be evacuated from the spill area until the

cleanup is complete.[6]
o Ventilate the Space: Ensure adequate ventilation to avoid the inhalation of dust particles.[1]

o Contain the Spill: Use a dry cleanup method such as a vacuum or sweeping to collect the
powdered material.[1][3] Avoid generating dust during this process.[1][3] If necessary, wet
the material slightly with water to prevent it from becoming airborne.[3]

o Collect and Seal: Place the collected material into a clean, dry, and properly labeled,
sealable container for disposal.[3][6]

Waste Disposal

Chromic sulfate pentadecahydrate must be disposed of as hazardous waste in accordance
with all federal, state, and local regulations.[6][7]
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» Containerization: Keep the waste chemical in its original container if possible, or in a
suitable, sealed container.[2] Do not mix it with other waste.[2]

o Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name:
"Chromic Sulfate Pentadecahydrate.”

o Contact a Licensed Disposal Agency: Arrange for the collection and disposal of the waste
with a licensed chemical disposal agency.[7] For specific recommendations, you can also
contact your state's Department of Environmental Protection (DEP) or the regional office of
the Environmental Protection Agency (EPA).[6]

o Decontaminate: After the waste has been properly containerized, thoroughly wash the spill
area.[6] Any contaminated clothing should be removed immediately and laundered by
individuals informed of the chemical's hazards before reuse.[2][6]

First Aid Procedures

In case of accidental exposure, follow these first aid measures immediately:

o Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids. Seek medical attention if irritation develops.[1]

» Skin: Remove contaminated clothing and shoes. Flush the skin with plenty of water for at
least 15 minutes.[1] Seek medical attention in the event of irritation.[3]

¢ Ingestion: If the individual is conscious and alert, give 2-4 cupfuls of milk or water. Seek
medical aid.[1]

e Inhalation: Move the individual to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, begin artificial respiration. Seek medical attention.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of chromic sulfate
pentadecahydrate.
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Caption: Workflow for the safe disposal of chromic sulfate pentadecahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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